Cas no 2228256-90-2 (5-(2-methylpyridin-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-methylpyridin-4-yl)-1,3-oxazolidin-2-one
• CAS No: 2228256-90-2
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 6422225
• PubChem ID: 165683159
• Update Time: 2025-05-20

5-(2-methylpyridin-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylpyridin-4-yl)-1,3-oxazolidin-2-one
• 2228256-90-2
• EN300-1735369

• Inchi： 1S/C9H10N2O2/c1-6-4-7(2-3-10-6)8-5-11-9(12)13-8/h2-4,8H,5H2,1H3,(H,11,12)
• InChI Key： NJECSKZZAAVVKS-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CN=C(C)C=1)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.2Ų

Additional information on 5-(2-methylpyridin-4-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(2-methylpyridin-4-yl)-1,3-oxazolidin-2-one (CAS No. 2228256-90-2)

5-(2-methylpyridin-4-yl)-1,3-oxazolidin-2-one (CAS No. 2228256-90-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a 1,3-oxazolidin-2-one core linked to a 2-methylpyridin-4-yl moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for novel heterocyclic compounds like 5-(2-methylpyridin-4-yl)-1,3-oxazolidin-2-one has surged, driven by advancements in synthetic chemistry and the need for targeted therapies. The compound's CAS No. 2228256-90-2 is frequently searched in academic databases and patent literature, reflecting its growing relevance. Its structural similarity to known bioactive molecules has also sparked interest in its potential role in addressing antibiotic resistance, a pressing global health concern.

The synthesis of 5-(2-methylpyridin-4-yl)-1,3-oxazolidin-2-one typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a hot topic among chemists, as it directly impacts the compound's yield and purity. Additionally, computational studies have been employed to predict its physicochemical properties, such as solubility and stability, which are critical for formulation development. These aspects are often highlighted in user queries related to heterocyclic compound synthesis and drug design.

From a pharmacological perspective, the 1,3-oxazolidin-2-one scaffold is known for its versatility in medicinal chemistry. The incorporation of the 2-methylpyridin-4-yl group enhances the compound's ability to interact with biological targets, such as enzymes and receptors. This has led to investigations into its potential as a modulator of inflammatory pathways or as an agent for neurodegenerative diseases. Such applications align with current trends in personalized medicine and the search for small-molecule therapeutics.

In agrochemical research, 5-(2-methylpyridin-4-yl)-1,3-oxazolidin-2-one is being explored for its herbicidal and fungicidal properties. With increasing emphasis on sustainable agriculture, the development of eco-friendly crop protection agents is a priority. The compound's mode of action and environmental impact are key areas of study, often discussed in forums and publications focused on green chemistry and pest management.

Analytical characterization of CAS No. 2228256-90-2 involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's structural integrity and purity, which are essential for regulatory approval and commercial use. Researchers frequently search for analytical protocols and spectral data to validate their findings, underscoring the importance of accessible and accurate information.

In conclusion, 5-(2-methylpyridin-4-yl)-1,3-oxazolidin-2-one represents a compelling area of study at the intersection of chemistry and biology. Its diverse applications, coupled with ongoing innovations in synthetic and computational methods, position it as a valuable asset in both pharmaceutical and agrochemical industries. As research progresses, this compound is likely to play a pivotal role in addressing some of the most challenging health and environmental issues of our time.